N-(2-fluorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C16H13FN4O2S/c1-10-5-4-8-21-14(10)19-15(20-16(21)23)24-9-13(22)18-12-7-3-2-6-11(12)17/h2-8H,9H2,1H3,(H,18,22)
• InChI Key: BRMKZZYUVMSGFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=NC2=O)SCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H13FN4O2S
• Molecular Weight: 344.4 g/mol

Description

N-(2-fluorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C16H13FN4O2S and its molecular weight is 344.36. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

• Compounds with structures similar to N-(2-fluorophenyl)-2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylacetamide have been synthesized and evaluated for their antibacterial properties. For instance, fluorine-substituted 3,5-disubstituted amino-1,2,4-triazines showed significant activity against bacterial strains such as Bacillus subtilis, Streptococcus faecalis, Micrococcus luteus, and Staphylococcus aureus (Alharbi & Alshammari, 2019).

Metabolic Stability Improvement

• Research on phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has led to the creation of analogues with improved metabolic stability, indicating the potential for developing more stable therapeutic agents (Stec et al., 2011).

Antiviral Research

• Derivatives have been explored for their antiviral activities, including efficacy against influenza A (H1N1) virus. The research underscores the potential of such compounds in developing new antiviral drugs (Demchenko et al., 2020).

Molluscicidal Agents

• New fluorine/phosphorus-substituted derivatives have been investigated for their effectiveness as molluscicidal agents against snails responsible for bilharziasis diseases, highlighting the potential for environmental applications (Al-Romaizan et al., 2014).